Cas no 955400-58-5 (2-(4-pyridazinyl)-4-Thiazolecarboxylic acid)

2-(4-Pyridazinyl)-4-Thiazolecarboxylic acid is a heterocyclic compound featuring both pyridazine and thiazole moieties, offering unique reactivity and structural versatility for synthetic applications. Its carboxylic acid functional group enhances its utility as a building block in medicinal chemistry, enabling facile derivatization into esters, amides, or other derivatives. The pyridazinyl-thiazole scaffold may exhibit potential bioactivity, making it relevant for pharmaceutical research, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s distinct heterocyclic framework also lends itself to coordination chemistry, serving as a ligand for metal complexes. Its well-defined structure and functional group compatibility make it a valuable intermediate for tailored synthesis in drug discovery and material science.
2-(4-pyridazinyl)-4-Thiazolecarboxylic acid structure
955400-58-5 structure
Product Name:2-(4-pyridazinyl)-4-Thiazolecarboxylic acid
CAS No:955400-58-5
MF:C8H5N3O2S
MW:207.209199666977
CID:1123056
PubChem ID:57688444
Update Time:2025-10-29

2-(4-pyridazinyl)-4-Thiazolecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-pyridazinyl)-4-Thiazolecarboxylic acid
    • 2-(4-Pyridazinyl)-4-thiazolecarboxylic acid (ACI)
    • 2-(Pyridazin-4-yl)-1,3-thiazole-4-carboxylic acid
    • DB-422162
    • 2-(Pyridazin-4-yl)thiazole-4-carboxylic acid
    • AKOS022989059
    • MFCD24498915
    • CS-0099118
    • D72139
    • CS-16502
    • 955400-58-5
    • 2-pyridazin-4-yl-1,3-thiazole-4-carboxylic acid
    • SCHEMBL3436072
    • Inchi: 1S/C8H5N3O2S/c12-8(13)6-4-14-7(11-6)5-1-2-9-10-3-5/h1-4H,(H,12,13)
    • InChI Key: TVEWUGABIVCMQS-UHFFFAOYSA-N
    • SMILES: O=C(C1=CSC(C2C=CN=NC=2)=N1)O

Computed Properties

  • Exact Mass: 207.01024758g/mol
  • Monoisotopic Mass: 207.01024758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 104Ų

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2-(4-pyridazinyl)-4-Thiazolecarboxylic acid Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of azolecarboxamide derivatives as trkA receptor inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
Reference
Anilinopiperazine derivatives and methods of use thereof and their preparation
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Water
Reference
Indole compounds for treating pain, inflammation and other conditions
, World Intellectual Property Organization, , ,

2-(4-pyridazinyl)-4-Thiazolecarboxylic acid Raw materials

2-(4-pyridazinyl)-4-Thiazolecarboxylic acid Preparation Products

Additional information on 2-(4-pyridazinyl)-4-Thiazolecarboxylic acid

Recent Advances in the Study of 2-(4-pyridazinyl)-4-Thiazolecarboxylic acid (CAS: 955400-58-5)

The compound 2-(4-pyridazinyl)-4-Thiazolecarboxylic acid (CAS: 955400-58-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring both pyridazine and thiazole moieties, exhibits unique chemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its potential as a novel pharmacophore.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-(4-pyridazinyl)-4-Thiazolecarboxylic acid, optimizing reaction conditions to improve yield and purity. The study highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Additionally, the researchers investigated its interaction with various biological targets, revealing a high affinity for specific enzymes involved in inflammatory pathways.

Further research has delved into the compound's potential as an anti-inflammatory agent. A preclinical study demonstrated that 2-(4-pyridazinyl)-4-Thiazolecarboxylic acid effectively inhibits the production of pro-inflammatory cytokines in murine models, suggesting its utility in treating chronic inflammatory diseases. The study also noted the compound's favorable pharmacokinetic profile, with good oral bioavailability and minimal toxicity at therapeutic doses.

Another area of interest is the compound's role in cancer therapy. Recent findings indicate that 2-(4-pyridazinyl)-4-Thiazolecarboxylic acid can modulate key signaling pathways involved in tumor growth and metastasis. In vitro assays showed that the compound induces apoptosis in several cancer cell lines, particularly those resistant to conventional chemotherapy. These results have spurred further investigation into its potential as an adjunct therapy in oncology.

Despite these promising findings, challenges remain in the development of 2-(4-pyridazinyl)-4-Thiazolecarboxylic acid as a therapeutic agent. Current research is addressing issues such as solubility and formulation stability, which are critical for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical trials.

In conclusion, 2-(4-pyridazinyl)-4-Thiazolecarboxylic acid (CAS: 955400-58-5) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and favorable pharmacokinetic properties make it a compelling candidate for further development. Ongoing research aims to unlock its full therapeutic potential, paving the way for novel treatments in inflammation and oncology.

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